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Compound of Interest

Compound Name: 4-Aminocyclohexanone

Cat. No.: B1277472

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminocyclohexanone is a versatile bifunctional molecule that serves as a valuable building
block in organic synthesis, particularly in the development of novel pharmaceutical agents and
other bioactive molecules. Its cyclohexanone core provides a scaffold for a variety of chemical
modifications, while the amino group offers a key reactive site for the introduction of diverse
functionalities. This technical guide provides a comprehensive overview of the commercial
availability of 4-aminocyclohexanone, primarily as its more stable hydrochloride salt, along
with its key chemical properties, and a detailed experimental workflow for its synthetic
application.

Commercial Availability

4-Aminocyclohexanone is most commonly available commercially as its hydrochloride salt (4-
aminocyclohexanone HCI), which enhances its stability and handling properties. A range of
chemical suppliers offer this compound in various purities and quantities, catering to both
small-scale research and larger-scale drug development needs.
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) . Available
Supplier Product Name  CAS Number Purity .
Quantities
4-
_ _ _ 87976-86-1 (free N
Sigma-Aldrich aminocyclohexan base) Not specified 100 mg
ase

one AldrichCPR
4-
Aminocyclohexa .

Lab Pro Inc. 675112-40-0 Min. 98.0% 1g
none
Hydrochloride
4-

] L Aminocyclohexa ]

Aladdin Scientific 675112-40-0 min 95% 100 g
none
hydrochloride
4-Amino-

AChemBlock cyclohexanone 675112-40-0 95% Custom Quote
hydrochloride
4-

BLD Pharm Aminocyclohexa 675112-40-0 Not specified Custom Quote
none HCI

Shandong

| 4-
Minglang ) )
) Aminocyclohexa  675112-40-0 >99.5% Inquiry-based

Chemical Co.,
none Hcl

Ltd.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 4-aminocyclohexanone and
its hydrochloride salt is crucial for its effective use in experimental settings.
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Property

4-Aminocyclohexanone

4-Aminocyclohexanone
Hydrochloride

Molecular Formula

CeH11NOJ[1]

CeH12CINO[2]

Molecular Weight 113.16 g/mol [1] 149.62 g/mol [2]
CAS Number 87976-86-1[1] 675112-40-0[2][3]
) White crystals or crystalline
Appearance Solid
powder[4]
Melting Point Not available 205 °C (decomposes)[4]
Solubility Not available Soluble in water[4]
OTCYOBLTAQTFPW- NCURSEGKHJAUOX-
INChl Key

UHFFFAOYSA-N[1]

UHFFFAOYSA-N

Safety Information

4-Aminocyclohexanone hydrochloride is classified as a hazardous substance and requires

careful handling in a laboratory setting.
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Hazard .
. GHS Pictograms Hazard Statements
Classification

Precautionary
Statements

Acute Toxicity, Oral
(Category 4), Skin
Irritation (Category 2),

H302: Harmful if
swallowed. H315:

Serious Eye Damage o
. Causes skin irritation.
(Category 1), Specific )
. Danger H318: Causes serious
target organ toxicity —
) eye damage. H335:
Single exposure )
May cause respiratory
(Category 3), o
; irritation.
Respiratory tract

irritation

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray. P280:
Wear protective
gloves/eye
protection/face
protection. P301 +
P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. P305 +
P351 + P338: IF IN
EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Data compiled from various supplier safety data sheets.

Synthetic Applications and Experimental Protocols

4-Aminocyclohexanone is a key intermediate in the synthesis of a wide array of more

complex molecules. One common application is in the preparation of N-protected derivatives,

such as N-Boc-4-aminocyclohexanone, which can then be used in further synthetic

transformations.

Experimental Protocol: Synthesis of N-Boc-4-
aminocyclohexanone from 4-Aminocyclohexanol

Hydrochloride
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This two-step process involves the protection of the amino group of 4-aminocyclohexanol

hydrochloride, followed by the oxidation of the hydroxyl group to a ketone.

Step 1: Synthesis of N-Boc-4-aminocyclohexanol

Reaction Setup: In a suitable reaction vessel, suspend 4-aminocyclohexanol hydrochloride in
dichloromethane.

Base Addition: Add poly-guanidine to the suspension.
Protection: Slowly add Di-tert-butyl dicarbonate (Boc anhydride) to the reaction mixture.
Reaction: Stir the mixture at room temperature for 12-24 hours.

Workup: Filter the reaction mixture and wash the solid. The filtrate, containing the product, is
concentrated under reduced pressure to yield N-Boc-4-aminocyclohexanol as a white solid.

Step 2: Oxidation to N-Boc-4-aminocyclohexanone

Oxidizing Agent: Prepare a solution of sodium hypochlorite or sodium chlorite.

Reaction: Add the N-Boc-4-aminocyclohexanol obtained in the previous step to the oxidizing

solution.

Acidification: Add a suitable acid to the reaction mixture.

Reaction: Stir the mixture for 1-2 hours.

Extraction: Perform a liquid-liquid extraction to separate the organic layer.

Purification: Wash the organic layer with water, dry it over an anhydrous salt (e.g., sodium
sulfate), and remove the solvent by rotary evaporation to obtain the final product, N-Boc-4-
aminocyclohexanone, as a white solid.

Visualizing the Synthetic Workflow

The following diagram illustrates the experimental workflow for the synthesis of N-Boc-4-

aminocyclohexanone.
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Synthesis of N-Boc-4-aminocyclohexanone
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\
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Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of N-Boc-4-aminocyclohexanone.
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As no direct signaling pathways involving 4-aminocyclohexanone have been identified in the
literature, the following diagram illustrates a logical relationship for a potential synthetic route
starting from 1,4-cyclohexanedione.

Synthetic Pathway to 4-Aminocyclohexanone Derivatives

1,4-Cyclohexanedione

Reductive Amination

4-Aminocyclohexanone

Reduction

4-Aminocyclohexanol urther Functionalization

Derivatization

Bioactive Molecules
(e.g., Analgesics)

Click to download full resolution via product page

Caption: Potential synthetic routes starting from 1,4-cyclohexanedione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.synblock.com/product/675112-40-0.html
https://patents.google.com/patent/CN103694142A/en
https://patents.google.com/patent/CN103694142A/en
https://www.chembk.com/en/chem/4-Amino-cyclohexanone%20HCl
https://www.researchgate.net/publication/334742523_One-pot_Synthesis_of_4-Aminocyclohexanol_Isomers_by_Combining_a_Keto_Reductase_and_an_Amine_Transaminase
https://www.benchchem.com/product/b1277472#commercial-availability-of-4-aminocyclohexanone
https://www.benchchem.com/product/b1277472#commercial-availability-of-4-aminocyclohexanone
https://www.benchchem.com/product/b1277472#commercial-availability-of-4-aminocyclohexanone
https://www.benchchem.com/product/b1277472#commercial-availability-of-4-aminocyclohexanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

